Cas no 16297-09-9 (2,3,5,6-Tetrafluoropyridine-4-carbaldehyde)

• Product Name: 2,3,5,6-Tetrafluoropyridine-4-carbaldehyde
• CAS No: 16297-09-9
• MF: C₆HF₄NO
• MW: 179.071855306625
• CID: 1344188
• PubChem ID: 23233918
• Update Time: 2025-10-21

2,3,5,6-Tetrafluoropyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde, 2,3,5,6-tetrafluoro-
• 2,3,5,6-tetrafluoropyridine-4-carbaldehyde
• 2,3,5,6-Tetrafluoropyridine-4-carboxaldehyde
• AKOS040694927
• 2,3,5,6-Tetrafluoroisonicotinaldehyde
• 16297-09-9
• DB-083497
• DTXSID40631352
• SCHEMBL6203745
• 2,3,5,6-Tetrafluoropyridine-4-carbaldehyde

• Inchi： 1S/C6HF4NO/c7-3-2(1-12)4(8)6(10)11-5(3)9/h1H
• InChI Key： ADFBSIFTMLQGNB-UHFFFAOYSA-N
• SMILES： FC1C(=NC(=C(C=1C=O)F)F)F

Computed Properties

• Exact Mass: 178.99943
• Monoisotopic Mass: 178.99942630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2,3,5,6-Tetrafluoropyridine-4-carbaldehyde

2,3,5,6-Tetrafluoropyridine-4-carbaldehyde: A Comprehensive Overview

2,3,5,6-Tetrafluoropyridine-4-carbaldehyde, also known by its CAS number 16297-09-9, is a highly fluorinated aromatic aldehyde that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which features a pyridine ring substituted with four fluorine atoms at positions 2, 3, 5, and 6, along with a carbaldehyde group at position 4. The presence of multiple fluorine atoms imparts distinctive electronic and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2,3,5,6-tetrafluoropyridine-4-carbaldehyde typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis routes. For instance, researchers have explored the use of electrophilic fluorination methods combined with directed metallation strategies to construct the tetrafluorinated pyridine ring. These methods not only enhance the yield but also improve the purity of the final product.

The electronic properties of 2,3,5,6-tetrafluoropyridine-4-carbaldehyde are significantly influenced by the electron-withdrawing nature of the fluorine atoms. This makes the compound an attractive candidate for applications in organic electronics. Recent studies have demonstrated its potential as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The strong electron-withdrawing effect of the fluorine atoms enhances the electroluminescent properties of materials incorporating this compound.

In addition to its electronic properties, 2,3,5,6-tetrafluoropyridine-4-carbaldehyde exhibits interesting reactivity in organic transformations. Its carbaldehyde group can participate in various condensation reactions, making it a versatile precursor for synthesizing complex aromatic compounds. For example, researchers have utilized it in the synthesis of heterocyclic frameworks with potential applications in drug discovery and agrochemicals.

The physical properties of 2,3,5,6-tetrafluoropyridine-4-carbaldehyde, such as its melting point and solubility characteristics, are also areas of active research. Studies have shown that the tetrafluorinated structure significantly increases the compound's thermal stability and reduces its solubility in polar solvents. These properties make it suitable for high-temperature applications and for use in non-polar solvent systems.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular interactions within 2,3,5,6-tetrafluoropyridine-4-carbaldehyde. Advanced quantum mechanical calculations have revealed how the spatial arrangement of fluorine atoms affects the compound's electronic structure and reactivity. These findings are paving the way for more rational design of fluorinated aromatic compounds with tailored properties.

In conclusion, 2,3,5,6-Tetrafluoropyridine-4-carbaldehyde, with its unique structure and versatile properties,< strong>CAS No 16297-09-9 strong>, continues to be a focal point for researchers across multiple disciplines. Its role as a building block in organic synthesis and its potential applications in advanced materials highlight its importance in contemporary chemical research.